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Compound of Interest

Compound Name: 4-(Chloromethyl)benzophenone

Cat. No.: B015526 Get Quote

4-(Chloromethyl)benzophenone is a halogenated aromatic ketone, and its chemical structure

dictates its reactivity and hazard profile.[4][5] Understanding these properties is the foundation

for its safe handling and disposal. As a chlorinated hydrocarbon, it is subject to stringent

environmental regulations and must never be disposed of via the sanitary sewer system.[15]

Key hazards associated with this compound and its close analogs include irritation to the skin,

eyes, and respiratory system.[7][8][9] Furthermore, compounds within the benzophenone

family are noted for their potential as endocrine disruptors, and some are suspected

carcinogens, warranting a cautious approach in line with OSHA guidelines for handling

potentially carcinogenic substances.[7][11][13][14][23]
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Property Value / Description Source

Physical State Crystalline solid [5]

Molecular Formula C₁₄H₁₁ClO [3]

Molecular Weight 230.69 g/mol [3]

Solubility

Insoluble in water; Soluble in

dichloromethane (DCM),

chloroform, DMF, DMSO.

[5]

Primary Hazards

Skin, eye, and respiratory

irritant. Potential carcinogen

and endocrine disruptor.

[7][8][9][23]

Environmental Hazard
Toxic to aquatic life with long-

lasting effects.

The Core Principle: Segregation and Professional
Disposal
The fundamental rule for disposing of 4-(Chloromethyl)benzophenone is that it must be

treated as hazardous chemical waste. Due to its halogenated nature, it requires specific

disposal methods, typically high-temperature incineration, to prevent the formation of toxic

byproducts and ensure complete destruction.[16][21]

Mixing chlorinated waste with non-chlorinated waste streams significantly increases disposal

costs and complexity.[2][22] Therefore, strict segregation at the point of generation is the most

critical step in this entire process.

Step-by-Step Disposal Protocol
This protocol is designed to guide the user from the moment waste is generated to the point of

collection by a certified professional.

Phase 1: At the Point of Generation - Immediate
Segregation
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The instant you generate waste containing 4-(Chloromethyl)benzophenone, whether it's

unreacted solid, a solution, or contaminated material, it must be segregated.

Establish Designated Waste Containers: Before starting your experiment, prepare clearly

labeled, dedicated waste containers for halogenated organic waste.

Solid Waste:

Collect unreacted, expired, or surplus 4-(Chloromethyl)benzophenone powder in a

designated, robust container with a secure, tight-fitting lid.

Do not mix with other solid wastes.

Liquid Waste:

Collect all solutions containing 4-(Chloromethyl)benzophenone in a dedicated, leak-

proof container, typically a high-density polyethylene (HDPE) or glass bottle with a screw

cap.

Crucially, this container must be labeled "Halogenated Organic Waste."[22]

Never pour aqueous or organic solutions of this chemical down the drain.[15]

Contaminated Labware and Personal Protective Equipment (PPE):

Sharps: Contaminated needles or razor blades must be placed in a designated sharps

container for hazardous chemical waste.

Glassware: Grossly contaminated glassware should be rinsed with a minimal amount of a

suitable solvent (e.g., acetone), and the rinsate must be collected as halogenated liquid

waste. The glassware can then be washed. If it cannot be decontaminated, it must be

disposed of as solid hazardous waste.

PPE and Consumables: Gloves, bench paper, and weigh boats with visible contamination

must be collected in a sealed bag or container labeled as solid hazardous waste.

Phase 2: Containerization and Labeling
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Proper containerization and labeling are mandated by federal and state regulations and are

essential for the safety of all personnel.

Choose the Right Container: Use containers that are chemically compatible and in good

condition. Plastic is often preferred for its durability.[1] Ensure the container is leak-proof and

can be securely sealed.

Label Correctly and Immediately: Affix a hazardous waste tag to the container as soon as the

first drop of waste is added.[1] The label must include:

The words "Hazardous Waste."

The full chemical name: "4-(Chloromethyl)benzophenone" and any other components in

the waste stream.

The approximate percentages of each component.

The specific hazard characteristics (e.g., Irritant, Potential Carcinogen).

The date accumulation started.

Keep Containers Closed: Waste containers must be kept tightly sealed at all times, except

when actively adding waste.[1][22] This prevents the release of hazardous vapors.

Phase 3: Temporary Storage in a Satellite Accumulation
Area (SAA)
Your laboratory must have a designated Satellite Accumulation Area (SAA) for the temporary

storage of hazardous waste.[1]

Location: The SAA should be at or near the point of generation and under the control of the

laboratory personnel.

Secondary Containment: Store waste containers in a secondary containment bin or tray to

capture any potential leaks or spills.[22]
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Segregation: Store halogenated waste separately from other waste types like acids, bases,

and flammable non-halogenated solvents to prevent accidental mixing.

Phase 4: Arranging for Professional Disposal
Final disposal must be handled by your institution's Environmental Health and Safety (EHS)

office or a licensed hazardous waste disposal contractor.

Schedule a Pickup: Once a waste container is full, or if you will no longer be generating that

specific waste stream, contact your EHS office to schedule a waste pickup.[1]

Documentation: Ensure all paperwork required by your institution is completed accurately.

The information on your hazardous waste tag is critical for the disposal company to properly

manage the waste according to EPA regulations.[2]

Final Disposal Method: The licensed vendor will transport the waste to a permitted

Treatment, Storage, and Disposal Facility (TSDF). For chlorinated organic compounds like 4-
(Chloromethyl)benzophenone, the preferred disposal method is high-temperature

incineration, which ensures complete destruction of the hazardous components.[16][21]

Emergency Procedures for Spills and Exposure
Personal Exposure:

Skin Contact: Immediately remove contaminated clothing and wash the affected area with

soap and plenty of water. Consult a doctor.[6]

Eye Contact: Rinse cautiously with pure water for at least 15 minutes, holding the eyelids

open. Remove contact lenses if present and easy to do. Seek immediate medical attention.

[6][8]

Inhalation: Move the victim to fresh air. If breathing is difficult, provide oxygen. Seek medical

attention.[6]

Spill Cleanup:

Alert Personnel: Notify others in the area and evacuate if necessary.
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Personal Protection: Wear appropriate PPE, including a lab coat, safety goggles, and

chemical-resistant gloves.

Containment: For a small spill, cover with an inert absorbent material (e.g., vermiculite, sand,

or commercial sorbent pads).

Collection: Carefully sweep or scoop the absorbed material into a designated hazardous

waste container.

Decontamination: Clean the spill area with a suitable solvent and collect the cleaning

materials as hazardous waste.

Disposal: Label the container with all its contents and manage it as hazardous waste.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of waste

containing 4-(Chloromethyl)benzophenone.
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1. Identify Waste Type

2. Select & Label Container

3. Store in SAA
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Liquid?
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Label: 'Halogenated Solid Waste'
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/ Sharps?
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(e.g., Glass bottle)

Label: 'Halogenated Liquid Waste'

Yes

Sealed Bag or
Sharps Container

Label: 'Solid Waste'

Yes

Place in Designated
Satellite Accumulation Area (SAA)

with Secondary Containment

4. Arrange for Pickup
by EHS / Licensed Vendor

Click to download full resolution via product page

Caption: Disposal workflow for 4-(Chloromethyl)benzophenone waste.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b015526?utm_src=pdf-body-img
https://www.benchchem.com/product/b015526?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b015526?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References
Properly Managing Chemical Waste in Labor
Guidelines for the laboratory use of chemical carcinogens.
1910.1003 - 13 Carcinogens (4-Nitrobiphenyl, etc.).
Four Tips for Dealing with Carcinogenic Chemicals. Emedco's Blog. [Link]
Safe Handling of Chemicals. Environmental Health and Safety, University of Tennessee.
[Link]
Carcinogens - Overview.
4-(Chloromethyl)benzophenone - High purity. Georganics. [Link]
Guide to Laboratory Sink/Sewer Disposal of Wastes. Office of Clinical and Research Safety,
Virginia Commonwealth University. [Link]
4-(Chloromethyl)benzophenone.
Process for Disposal of Chlorinated Organic Residues. Environmental Science &
Technology. [Link]
Technical Resource Document: Treatment Technologies for Halogenated Organic Containing
Wastes. U.S. Environmental Protection Agency (EPA). [Link]
Appendix III to Part 268, Title 40 -- List of Halogenated Organic Compounds Regulated
Under § 268.32. eCFR :: Home. [Link]
LABORATORY CHEMICAL WASTE MANAGEMENT GUIDELINES. University of
Pennsylvania EHRS. [Link]
Management of Waste. Prudent Practices in the Laboratory, National Institutes of Health
(NIH). [Link]
EPA HAZARDOUS WASTE CODES. U.S. Environmental Protection Agency (EPA). [Link]
Appendix III List of Halogenated Organic Compounds Regulated Under 66268.32 EPA Listed
Compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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